Cas no 59742-70-0 (2-Heptene-1,4,7-triol)

2-Heptene-1,4,7-triol structure
2-Heptene-1,4,7-triol structure
Product Name:2-Heptene-1,4,7-triol
CAS No:59742-70-0
MF:C7H14O3
MW:146.184262752533
CID:335316
PubChem ID:71363530
Update Time:2025-04-19

2-Heptene-1,4,7-triol Chemical and Physical Properties

Names and Identifiers

    • 2-Heptene-1,4,7-triol
    • hept-2-ene-1,4,7-triol
    • DTXSID60787047
    • 59742-70-0
    • Inchi: 1S/C7H14O3/c8-5-1-3-7(10)4-2-6-9/h1,3,7-10H,2,4-6H2
    • InChI Key: XNTAENBZPPCFMK-UHFFFAOYSA-N
    • SMILES: OC(C=CCO)CCCO

Computed Properties

  • Exact Mass: 146.094294304g/mol
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.8
  • Topological Polar Surface Area: 60.7Ų
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